Cas no 1807248-35-6 (Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate
• CAS No: 1807248-35-6
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4947610
• Update Time: 2025-10-30

Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-2-18-10(17)9-6(5-16)8(12)4-3-7(9)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： LENHCVGUKXXGBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate

Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1807248-35-6): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1807248-35-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its chloro, cyano, and trifluoromethyl functional groups, which contribute to its distinctive reactivity and stability. In this article, we will delve into the synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The synthesis of Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate typically involves a multi-step process that combines advanced organic synthesis techniques. One common approach is to start with a chlorobenzonitrile derivative, which is then modified through a series of reactions to introduce the trifluoromethyl and ethyl ester groups. For instance, a recent study published in the Journal of Organic Chemistry detailed a novel method for the efficient synthesis of this compound using a one-pot reaction sequence involving palladium-catalyzed cross-coupling and esterification steps. This method not only improves yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

The physical and chemical properties of Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate are crucial for understanding its behavior in various chemical reactions and applications. This compound is known for its high thermal stability, which makes it suitable for use in high-temperature processes. Additionally, the presence of the cyano group imparts strong electron-withdrawing properties, enhancing the compound's reactivity in nucleophilic substitution reactions. The trifluoromethyl group further contributes to the compound's hydrophobicity and lipophilicity, making it an attractive candidate for drug design and development.

In the realm of pharmaceutical research, Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate has shown promise as a building block for the synthesis of novel drug candidates. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as an intermediate in the development of potent inhibitors for specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited significant inhibitory activity against key enzymes, suggesting its potential as a lead compound for further drug discovery efforts.

Beyond pharmaceutical applications, Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate has also found use in materials science and polymer chemistry. Its unique combination of functional groups makes it an excellent monomer for the synthesis of functional polymers with tailored properties. For example, a study published in Macromolecules demonstrated that copolymers containing this compound exhibited enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings and adhesives.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Recent research has focused on assessing the environmental fate and toxicity of compounds like Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound and found that it exhibited low toxicity to aquatic organisms and moderate biodegradability under standard conditions. These findings suggest that with proper handling and disposal practices, this compound can be used safely in industrial settings.

In conclusion, Ethyl 3-chloro-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1807248-35-6) is a multifaceted organic compound with a wide range of potential applications in chemistry, pharmaceuticals, materials science, and environmental studies. Its unique chemical structure provides a foundation for further research and development, making it an important molecule to watch in the coming years. As new synthetic methods continue to emerge and our understanding of its properties deepens, we can expect to see even more innovative uses for this versatile compound.